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Compound of Interest

(R)-(+)-2-Aminomethyl-1-
Compound Name:
ethylpyrrolidine

Cat. No.: B046709

Proper Disposal of (R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine

This document provides detailed procedural guidance for the safe handling and disposal of (R)-
(+)-2-Aminomethyl-1-ethylpyrrolidine, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these protocols to mitigate risks associated with this chemical.

Immediate Safety Considerations

(R)-(+)-2-Aminomethyl-1-ethylpyrrolidine is a flammable, corrosive, and harmful chemical.[1]
[2] It can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] Ingestion and
skin contact are harmful.[1][2] Always handle this substance within a chemical fume hood while
wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, a face shield, and a lab coat.[4][5][6][7] Ensure an eyewash station and safety

shower are readily accessible.[8][9]

Quantitative Safety and Disposal Data

The following table summarizes key quantitative data for (R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine to inform risk assessment and disposal planning.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b046709?utm_src=pdf-interest
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/117295
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=15414088&productDescription%3D1GR+%28R%29-%28%2B%29-2-Aminomethyl-1-ethylpyrrolidine%2C+95%25+1g&countryCode=IE&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_1_PYRROLIDINO_2_ISOCYANO_ACETAMIDE_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0971_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://www.labmanager.com/drain-disposal-of-chemicals-20123
https://www.fishersci.com/store/msds?partNumber=AAA14852&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05073.pdf
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/product/b046709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Data Point Value Notes
Varies by specific Safety Data
Sheet (SDS). Refers to
"Corrosive liquid, flammable,
UN Number UN 2920 or UN 2733

n.o.s." or "AMINES,
FLAMMABLE, CORROSIVE,
N.O.S." respectively.[10]

DOT Hazard Class

Class 3 (Flammable Liquid),

Class 8 (Corrosive)

Indicates multiple significant
hazards.[4][10]

Packing Group

Indicates a substance with

medium danger.[4]

Partition Coefficient (log Pow)

0.565

Indicates low bioaccumulative

potential.

Incompatible Materials

Strong oxidizing agents, Acids,
Acid anhydrides, Acid
chlorides, Carbon dioxide
(Co2)

Avoid contact with these
materials during storage and
disposal.[2][8]

Step-by-Step Disposal Protocol

Disposal of (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine must be handled as hazardous waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.[4][6]

Step 1: Waste Collection and Segregation

» Use a Designated Waste Container: Collect all waste containing (R)-(+)-2-Aminomethyl-1-

ethylpyrrolidine in a dedicated, compatible container.[4] The original container is often the

best option. Ensure the container is made of a material that will not react with the chemical.

e Avoid Mixing Waste: Do not mix (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine waste with other
chemical waste streams, especially incompatible materials.

e Secure the Container: Keep the waste container tightly sealed at all times, except when
adding waste, to prevent the release of flammable and corrosive vapors.[5][6] Do not overfill
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the container.[11]

Step 2: Labeling of Hazardous Waste

o Attach a Hazardous Waste Label: Clearly label the waste container with the words
"Hazardous Waste".[4]

« |dentify Contents: Write the full chemical name, "(R)-(+)-2-Aminomethyl-1-
ethylpyrrolidine”, and its approximate concentration on the label.[4][11]

 Indicate Hazards: Mark the appropriate hazards on the label (e.g., Flammable, Corrosive,
Toxic).[12]

Step 3: Storage of Waste Container

» Designated Storage Area: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure area, such as a satellite accumulation area within the laboratory.
[4][12]

o Maintain Cool Conditions: Keep the storage area cool and away from sources of heat,
sparks, or open flames.[2][5]

o Segregate from Incompatibles: Ensure the container is stored away from incompatible
materials.[8]

Step 4: Final Disposal

o Contact EHS: Arrange for the disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]
[10]

o Follow Regulations: All disposal must be carried out in strict accordance with local, state, and
national regulations.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is critical.
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o Evacuate and Ventilate: For large spills, evacuate all non-essential personnel from the area
and ensure adequate ventilation.[4][13] Remove all sources of ignition.[1][5]

o Wear Full PPE: Before addressing the spill, don the required personal protective equipment.

o Contain the Spill: For minor spills, absorb the material with a non-combustible, inert
absorbent such as sand or vermiculite.[1][4][5] Do not use combustible materials.

o Collect and Dispose: Using non-sparking tools, carefully collect the contaminated absorbent
material and place it into a designated, sealed container for hazardous waste disposal.[1][5]

o Decontaminate the Area: Clean the spill area thoroughly.
e Report the Spill: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-
(+)-2-Aminomethyl-1-ethylpyrrolidine.
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Caption: Disposal workflow for (R)-(+)-2-Aminomethyl-1-ethylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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